Cas no 3344-07-8 (4(3H)-Pyrimidinone,2,6-diamino-5-(3-buten-1-yl)-)

• Product Name: 4(3H)-Pyrimidinone,2,6-diamino-5-(3-buten-1-yl)-
• CAS No: 3344-07-8
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 319443
• PubChem ID: 135481258
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2,6-diamino-5-(3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2,6-diamino-5-(3-buten-1-yl)-
• NSC211585
• DTXSID30309270
• NSC-211585
• 3344-07-8

• Inchi： 1S/C8H12N4O/c1-2-3-4-5-6(9)11-8(10)12-7(5)13/h2H,1,3-4H2,(H5,9,10,11,12,13)
• InChI Key： WBYGPDLPEAHJKX-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(N)N1)CCC=C

Computed Properties

• Exact Mass: 180.10126
• Monoisotopic Mass: 180.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 321.4°C at 760 mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.637
• PSA: 93.5
• LogP: 1.21530